Cas no 106853-15-0 (2-Thiazolecarboxamide,4-methyl-5-(4-pyridinyl)-)

• Product Name: 2-Thiazolecarboxamide,4-methyl-5-(4-pyridinyl)-
• CAS No: 106853-15-0
• MF: C₁₀H₉N₃OS
• MW: 219.262960195541
• CID: 142419
• PubChem ID: 129441
• Update Time: 2025-04-19

2-Thiazolecarboxamide,4-methyl-5-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxamide,4-methyl-5-(4-pyridinyl)-
• 4-methyl-5-(4-pyridinyl)thiazole-2-carboxamide
• 4-methyl-5-pyridin-4-yl-1,3-thiazole-2-carboxamide
• 4-methyl-5-(pyridin-4-yl)-1,3-thiazole-2-carboxamide
• AC1L2VM9
• SureCN688062
• Zsy 39
• Zsy-39
• 4-Methyl-5-(4-pyridinyl)-2-thiazolecarboxamide
• 2-Thiazolecarboxamide, 4-methyl-5-(4-pyridinyl)-
• UNII-JO0ALE8ILR
• 106853-15-0
• SCHEMBL688062
• DTXSID80147801
• LNMMZMTWCOIELH-UHFFFAOYSA-N
• JO0ALE8ILR
• 4-methyl-5-(4-pyridinyl)-thiazole-2-carboxamide

• Inchi： 1S/C10H9N3OS/c1-6-8(7-2-4-12-5-3-7)15-10(13-6)9(11)14/h2-5H,1H3,(H2,11,14)
• InChI Key： LNMMZMTWCOIELH-UHFFFAOYSA-N
• SMILES： S1C(C(N)=O)=NC(C)=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 219.04677
• Monoisotopic Mass: 219.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 411.3°Cat760mmHg
• Flash Point: 202.5°C
• Refractive Index: 1.633
• PSA: 68.87
• LogP: 2.31270